Cas no 877964-27-7 (2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride
• CAS No: 877964-27-7
• MF: C₉H₁₁FN₄O₄S
• MW: 290.271443605423
• MDL: MFCD07850239
• CID: 3109092
• PubChem ID: 16227083
• Update Time: 2025-05-30

2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• <br>2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)ethanesulfonyl f luoride
• 2-(1,3-DIMETHYL-2,6-DIOXOPURIN-7-YL)ETHANESULFONYL FLUORIDE
• CS-0241868
• 877964-27-7
• SCHEMBL19122739
• G56289
• 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)ethanesulfonyl fluoride
• AKOS008071596
• EN300-23959
• 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonylfluoride
• 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride
• ES-2113
• Z166653164
• 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride

• MDL： MFCD07850239
• Inchi： 1S/C9H11FN4O4S/c1-12-7-6(8(15)13(2)9(12)16)14(5-11-7)3-4-19(10,17)18/h5H,3-4H2,1-2H3
• InChI Key： AVLREITXGMHJPE-UHFFFAOYSA-N
• SMILES： S(CCN1C=NC2=C1C(N(C)C(N2C)=O)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 290.04850418Da
• Monoisotopic Mass: 290.04850418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Additional information on 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride (CAS No. 877964-27-7)

2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride, identified by its CAS number 877964-27-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and roles in medicinal chemistry. The unique structural features of this molecule, particularly its fluorosulfonate functionality and the purine core, make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride consists of a purine scaffold modified with a dimethyl group at the 1 and 3 positions, an ethane sulfonylethyl group at the 1 position, and a fluorosulfonate group at the 7 position. This arrangement imparts distinct reactivity and potential biological properties. The presence of the fluorosulfonate group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and binding affinity in biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from purine derivatives. The compound CAS No. 877964-27-7 has been explored as a key intermediate in the synthesis of inhibitors targeting various enzymatic pathways. For instance, its structural motif is reminiscent of several known antiviral and anticancer agents that utilize purine-based scaffolds to modulate biological processes.

One of the most compelling aspects of 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride is its potential application in the development of kinase inhibitors. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways and are implicated in numerous diseases, including cancer. By modifying the purine core with functional groups such as the ethane sulfonylethyl and fluorosulfonate moieties, researchers aim to create molecules that can selectively inhibit specific kinases without affecting others. This selective inhibition is essential for minimizing side effects and improving therapeutic efficacy.

Recent studies have highlighted the importance of fluorosulfonate groups in enhancing the bioactivity of small molecules. The fluorosulfonate group not only increases lipophilicity but also contributes to favorable pharmacokinetic properties such as improved solubility and reduced susceptibility to metabolic degradation. These attributes make CAS No. 877964-27-7 an attractive candidate for further development into a lead compound for drug discovery.

The synthesis of 2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorosulfonate group at the 7 position of the purine ring is particularly challenging due to its sensitivity to hydrolysis and nucleophilic attack. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

In addition to its potential as a kinase inhibitor, CAS No. 877964-27-7 has shown promise in other areas of medicinal chemistry. Researchers have explored its utility as a building block for designing novel antimicrobial agents. The structural complexity of this compound allows for modifications that can target bacterial enzymes involved in DNA replication or metabolic pathways. Such modifications could lead to the discovery of new antibiotics with improved efficacy against resistant strains.

The role of computational chemistry in optimizing derivatives of CAS No. 877964-27-7 cannot be overstated. High-throughput virtual screening (HTVS) and molecular dynamics simulations have enabled researchers to rapidly evaluate thousands of potential analogs without conducting extensive wet chemistry experiments. This approach has accelerated the drug discovery process significantly by identifying promising candidates with optimal pharmacokinetic profiles.

Another exciting application lies in the field of nucleic acid chemistry, where modifications based on this purine derivative have been investigated for their ability to interact with RNA or DNA targets. The ethane sulfonylethyl group provides a handle for further functionalization through cross-coupling reactions or click chemistry techniques, allowing for the creation of conjugates with enhanced targeting capabilities.

The impact of CAS No. 877964-27 -7 extends beyond academic research; it has caught the attention of pharmaceutical companies looking to develop next-generation therapeutics. Several companies have patented synthetic routes involving this intermediate and are actively exploring its potential in preclinical studies. These efforts underscore its significance as a versatile building block in medicinal chemistry.

Future directions for research on CAS No. 877964 -27 -7 include exploring its role in modulating other biological pathways beyond kinases and antimicrobial targets, such as inflammatory responses or neurotransmitter signaling systems.* By leveraging cutting-edge synthetic techniques* computational modeling*and structural biology insights,* scientists aim to unlock new therapeutic possibilities.*